Cas no 1804495-11-1 (3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804495-11-1
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4875568
• Update Time: 2025-06-08

3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C8H5BrF2N2O/c9-2-6-5(7(10)11)1-4(3-12)13-8(6)14/h1,7H,2H2,(H,13,14)
• InChI Key： RLFDVLOANKLCFI-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C#N)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine

3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804495-11-1): A Comprehensive Overview

3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804495-11-1) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine is composed of a pyridine ring substituted with a bromomethyl group, a cyano group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine in the context of drug discovery. One notable application is its use as an intermediate in the synthesis of bioactive molecules. The bromomethyl group provides a reactive site for various chemical transformations, enabling the introduction of diverse functional groups and enhancing the compound's pharmacological properties.

In addition to its synthetic utility, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine has shown promising biological activities. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have explored its ability to inhibit kinases, which are key targets in cancer therapy. The cyano and difluoromethyl groups contribute to the compound's binding affinity and selectivity, making it a valuable lead compound for further optimization.

The hydroxyl group in 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine also plays a crucial role in its biological activity. This functional group can form hydrogen bonds with target proteins, enhancing the compound's interaction with biological macromolecules. Furthermore, the presence of the hydroxyl group can influence the compound's solubility and metabolic stability, which are important considerations in drug development.

In the realm of medicinal chemistry, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine has been utilized as a scaffold for the design of novel therapeutic agents. Researchers have employed structure-activity relationship (SAR) studies to identify key structural features that contribute to the compound's biological activity. These studies have led to the development of optimized derivatives with enhanced potency and selectivity.

Clinical trials involving compounds derived from 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine have shown promising results. For example, one derivative has demonstrated significant antitumor activity in preclinical models of cancer. The compound's ability to inhibit specific kinases involved in tumor growth and progression has made it a potential candidate for further clinical evaluation.

Beyond cancer therapy, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine has also been investigated for its potential applications in other therapeutic areas. Studies have explored its use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. The multifaceted nature of this compound underscores its broad utility in drug discovery and development.

The synthesis of 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine involves several well-established chemical reactions. Key steps include the formation of the pyridine ring, introduction of the bromomethyl group, cyano substitution, difluoromethylation, and hydroxylation. These reactions can be optimized to achieve high yields and purity, making the compound readily available for research purposes.

In conclusion, 3-(Bromomethyl)-6-cyano-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804495-11-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, contributing to advancements in drug discovery and development.